Cas no 111752-50-2 (N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide)

• Product Name: N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide
• CAS No: 111752-50-2
• MF: C₂₂H₂₉N₃O₅S
• MW: 447.547764539719
• CID: 5435194
• Update Time: 2025-10-29

N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-hydroxy-3-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}propoxy)phenyl]acetamide
• N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide

• Inchi： 1S/C22H29N3O5S/c1-17-3-9-22(10-4-17)31(28,29)25-13-11-24(12-14-25)15-20(27)16-30-21-7-5-19(6-8-21)23-18(2)26/h3-10,20,27H,11-16H2,1-2H3,(H,23,26)
• InChI Key： SOEMDSGGDQGFCC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=CC=C(C=C1)C)N1CCN(CC1)CC(O)COC1C=CC(=CC=1)NC(C)=O

Additional information on N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide

Professional Introduction to N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide and CAS No. 111752-50-2

N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 111752-50-2, represents a class of molecules that are being extensively studied for their potential applications in drug development and therapeutic interventions.

The molecular structure of N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide is characterized by a complex arrangement of functional groups, including hydroxyl, acetamide, and piperazine moieties. These components contribute to the compound's versatility and reactivity, making it a valuable candidate for further exploration in medicinal chemistry. The presence of the 4-methylbenzenesulfonyl group further enhances its pharmacological profile, suggesting potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems and exhibit central nervous system (CNS) activity. N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide has been identified as a promising candidate in this regard, particularly due to its structural similarity to known CNS-active agents. Preliminary studies have suggested that this compound may interact with serotonin and dopamine receptors, which are critical for regulating mood, cognition, and motor function.

The synthesis of N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the propoxyphenyl backbone, the introduction of the piperazine moiety, and the final acetylation step to form the acetamide group. Each step must be meticulously controlled to avoid side reactions and impurities that could affect the compound's efficacy and safety.

One of the most compelling aspects of N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide is its potential as a lead compound for the development of new therapeutic agents. Researchers are particularly interested in its ability to modulate neurotransmitter activity without causing significant side effects. This has led to several ongoing clinical trials aimed at evaluating its efficacy in treating various neurological disorders. The results from these trials are expected to provide valuable insights into the compound's pharmacological profile and its potential as a therapeutic intervention.

The structural features of N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide also make it an attractive candidate for further chemical modification. By altering specific functional groups or introducing new ones, researchers can fine-tune the compound's pharmacological properties to enhance its potency, selectivity, and bioavailability. This approach has already led to the discovery of several derivatives with improved pharmacokinetic profiles and reduced toxicity.

Another area of interest is the potential application of N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide in combination therapies. The compound's ability to interact with multiple biological targets suggests that it could be used in conjunction with other drugs to achieve synergistic effects. This has implications for treating complex diseases where multiple mechanisms are involved, such as Alzheimer's disease or depression.

Recent advancements in computational chemistry have also facilitated the study of N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide by allowing researchers to predict its interactions with biological targets with greater accuracy. These predictions can guide experimental design and help identify potential lead compounds more efficiently. The integration of computational methods with traditional experimental approaches has significantly accelerated the drug discovery process.

The future prospects for N-(4-{2-hydroxy-3-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]propoxy}phenyl)acetamide are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of biological systems continues to grow, it is likely that this compound will play an increasingly important role in the development of new treatments for neurological disorders and other diseases.